Cas no 90271-37-7 (1-(3-Nitrophenyl)ethanamine)

1-(3-Nitrophenyl)ethanamine structure

Product Name:1-(3-Nitrophenyl)ethanamine

CAS No:90271-37-7

Molecular Formula:C₈H₁₀N₂O₂

Molecular Weight:166.177201747894

MDL:MFCD04974122

CID:803186

PubChem ID:591996

1-(3-Nitrophenyl)ethanamine Properties

Names and Identifiers

- 1-(3-Nitrophenyl)ethanamine
- 1-(3-Nitrophenyl)ethylamine
- Benzenemethanamine, a-methyl-3-nitro-
- Benzylamine, α-methyl-m-nitro- (6CI, 7CI)
- α-Methyl-3-nitrobenzenemethanamine (ACI)
- 1-(3-Nitrophenyl)ethan-1-amine
- AS-39405
- Benzenemethanamine,a-methyl-3-nitro-
- MFCD06656016
- Benzylamine, .alpha.-methyl-m-nitro-
- MFCD06659477
- SY245370
- (S)-3-nitrophenethylamine hcl
- NCGC00327954-01
- SB39741
- SY322865
- AKOS000124293
- AKOS015967354
- MFCD04974122
- AKOS016051751
- 1-(3-nitrophenyl)ethan-1-amine
- (R)-3-Nitrophenethylamine HCl
- benzene, 1-(1-aminoethyl)-3-nitro-
- 1-(3-nitrophenyl) ethan-1-amine
- EN300-40367
- 1-(3-nitrophenyl)ethylamine
- AB01006791-01
- 90271-37-7
- AB01006791-04
- 1-(3-Nitrophenyl)ethanamine #
- Benzenemethanamine, alpha-methyl-3-nitro-, (alphaR)-
- SCHEMBL2433538
- SY241038
- CS-W020659
- 1-(3-Nitro-phenyl)-ethylamine
- BCP25712
- Benzenemethanamine, alpha-methyl-3-nitro-, (alphaS)-
- 3-Nitro-alpha-Methylbenzylamine
- +Expand
- MDL： MFCD04974122
- InChIKey： AVIBPONLEKDCPQ-UHFFFAOYSA-N
- Inchi： 1S/C8H10N2O2/c1-6(9)7-3-2-4-8(5-7)10(11)12/h2-6H,9H2,1H3
- SMILES： [O-][N+](C1C=C(C(C)N)C=CC=1)=O

Computed Properties

Exact Mass: 166.074227566g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 166.074227566g/mol
Heavy Atom Count: 12
Complexity: 167
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 71.8Å²

Experimental Properties

LogP: 2.83800
PSA: 71.84000
Refractive Index: 1.581
Boiling Point: 264.8±23.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.5 mmHg at 25°C
Flash Point: 113.9±22.6 °C
Density: 1.2±0.1 g/cm3

1-(3-Nitrophenyl)ethanamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GS73-100mg	1-(3-NITRO-PHENYL)-ETHYLAMINE	90271-37-7	95%	100mg	$12.00	2024-04-20
A2B Chem LLC	AH82239-100mg	1-(3-Nitrophenyl)ethanamine	90271-37-7	95%	100mg	$11.00	2024-05-20
Aaron	AR00GSFF-100mg	1-(3-NITRO-PHENYL)-ETHYLAMINE	90271-37-7	97%	100mg	$14.00	2024-07-18
abcr	AB456101-250 mg	1-(3-Nitrophenyl)ethanamine; .	90271-37-7		250MG	€219.50	2023-07-18
Advanced ChemBlocks	P35271-250MG	1-(3-Nitrophenyl)ethanamine	90271-37-7	95%	250MG	$100	2023-09-15
Alichem	A019114910-5g	1-(3-Nitrophenyl)ethanamine	90271-37-7	95%	5g	$988.80	2023-08-31
Ambeed	A162932-100mg	1-(3-Nitrophenyl)ethanamine	90271-37-7	95%	100mg	$15.0
Apollo Scientific	OR943499-250mg	1-(3-Nitrophenyl)ethanamine	90271-37-7	95%	250mg	£63.00	2023-09-02
Chemenu	CM372960-250mg	1-(3-Nitrophenyl)ethanamine	90271-37-7	95%+	250mg	$55	2022-05-27
ChemScence	CS-W020659-100mg	1-(3-Nitrophenyl)ethanamine	90271-37-7	98.68%	100mg	$35.0	2022-04-26

1-(3-Nitrophenyl)ethanamine Synthesis

Synthetic Circuit 1

1439930-64-9

90271-37-7

Reaction Conditions

1.1 Reagents: Zirconium chloride (ZrCl4) , Sodium borohydride Solvents: Tetrahydrofuran ; 5 h, rt
1.2 Reagents: Ammonia Solvents: Water ; pH 9

Reference

: Monomeric Octahedral Ruthenium(II) Complex Enabled meta-C-H Nitration of Arenes with Removable Auxiliaries

Fan, Zhoulong; Li, Jie; Lu, Heng; Wang, Dong-Yu; Wang, Chao; et al, Organic Letters, 2017, 19(12), 3199-3202

Synthetic Circuit 2

121-89-1

90271-37-7

Reaction Conditions

1.1 Reagents: Ammonium formate , Formic acid, compd. with N,N-diethylethanamine (5:2) Catalysts: Chloro[3-[1-[(4-methoxyphenyl)imino-κN]ethyl]-2-naphthalenyl-κC][(1,2,3,4,5-η)-1… Solvents: Methanol ; 12 h, 80 °C

Reference

: Primary Amines by Transfer Hydrogenation Reductive Amination of Ketones by Using Cyclometalated IrIII Catalysts

Talwar, Dinesh; Salguero, Noemi Poyatos; Robertson, Craig M.; Xiao, Jianliang, Chemistry - A European Journal, 2014, 20(1), 245-252

Synthetic Circuit 3

121-89-1

90271-37-7

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium cyanoborohydride Solvents: Methanol

Reference

: Reductive aminations of carbonyl compounds with borohydride and borane reducing agents

Baxter, Ellen W.; Reitz, Allen B., Organic Reactions (Hoboken, 2002, 59,

Synthetic Circuit 4

121-89-1

90271-37-7

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium cyanoborohydride Solvents: Methanol

Reference

: Benzodiazepine receptor-binding activity of 9-(1-phenylethyl)purines

Kelley, James L.; McLean, Ed W.; Ferris, Robert M.; Howard, James L., Journal of Medicinal Chemistry, 1990, 33(7), 1910-14

Synthetic Circuit 5

246240-16-4

90271-37-7

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran , Water

Reference

: Design, synthesis and biological evaluation of novel inosine 5'-monophosphate dehydrogenase (IMPDH) inhibitors

Dunkern, Torsten; Chavan, Sunil; Bankar, Digambar; Patil, Anuja; Kulkarni, Pritee; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2014, 29(3), 408-419

Synthetic Circuit 6

540-69-2

121-89-1

90271-37-7

205702-00-7

5400-78-2

Reaction Conditions

1.1 Catalysts: Chloro[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl](N-phenyl-2-p… Solvents: Methanol ; 15 h, 37 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, rt
1.3 Reagents: Potassium hydroxide ; pH 10 - 12, rt

Reference

: Scope and limitations of reductive amination catalyzed by half-sandwich iridium complexes under mild reaction conditions

Nguyen, Dat P.; Sladek, Rudolph N.; Do, Loi H., Tetrahedron Letters, 2020, 61(32),